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Compound of Interest

Compound Name:
Chloro-N,N-dimethylpropylamine

hydrochloride

CAS No.: 29158-33-6

Cat. No.: B15176535

Get Quote

CAS: 5407-04-5[1][2][3]

Executive Summary
This technical guide provides a rigorous safety and operational framework for handling 3-

chloro-N,N-dimethylpropan-1-amine hydrochloride (DMAPC-HCl). Widely used as an alkylating

intermediate in the synthesis of phenothiazines (e.g., chlorpromazine) and tricyclic

antidepressants (e.g., amitriptyline), its utility is inextricably linked to its reactivity.

Critical Hazard Insight: While the hydrochloride salt is relatively stable, neutralization or

exposure to moisture can trigger the formation of a reactive azetidinium ion. This cyclic

quaternary ammonium species is a potent electrophile responsible for both the compound's

synthetic utility and its genotoxic potential. Researchers must treat this compound as a nitrogen

mustard-type alkylating agent.

Part 1: Chemical Identity & Physicochemical
Properties[4][5][6]
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The stability of DMAPC-HCl is pH-dependent. The protonated amine prevents the

intramolecular nucleophilic attack required for cyclization.

Property Data
Relevance to
Safety/Handling

CAS Number 5407-04-5
Unique identifier for

inventory/regulatory tracking.

Formula C₅H₁₃Cl₂N (HCl salt)
Molecular Weight: 158.07

g/mol .[2][3]

Appearance
White to off-white crystalline

powder

Hygroscopic. Caking indicates

moisture absorption and

potential degradation.

Solubility >2000 g/L (Water)

Highly soluble; rapid

environmental dispersion if

spilled.

Melting Point 187–190 °C
High thermal stability in solid

salt form.

Acidity Acidic in solution

Keep Acidic. Neutralization

triggers rapid cyclization to the

toxic azetidinium ion.

Part 2: Hazard Profiling & Toxicology (Mechanism of
Action)
Standard SDSs often list generic irritant warnings. However, the true risk stems from the in-situ

generation of the azetidinium ion.

The Azetidinium Mechanism
Under neutral or basic conditions (pH > 7), the free amine acts as an internal nucleophile,

displacing the chloride leaving group to form a strained, 4-membered azetidinium ring. This

species is highly reactive toward biological nucleophiles (DNA guanine residues), leading to

potential mutagenicity.
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DOT Diagram 1: Mechanism of Activation & Toxicity
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Caption: The HCl salt is a prodrug-like precursor. Safety depends entirely on preventing

premature cyclization to the azetidinium ion.

GHS Classifications[4]
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[5] Note: Prolonged contact with

moisture on skin can cause burns due to HCl release and alkylation.

Serious Eye Damage: Category 2A (Causes serious eye irritation).

Germ Cell Mutagenicity: Suspected (Positive in Ames test strains TA1535/TA100 due to

alkylating activity) [1].

Part 3: Safe Handling & Storage Protocols
Core Directive: Maintain the compound in its protonated (salt) form until the exact moment of

reaction.

1. Storage Requirements
Environment: Store in a tightly sealed container under an inert atmosphere (Nitrogen/Argon)

if possible.
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Desiccation: Use a desiccator. The compound is hygroscopic; absorbed water can facilitate

hydrolysis or partial cyclization over time.

Segregation: Store away from strong bases (NaOH, KOH, amines) and oxidizers. Contact

with bases generates the unstable free base immediately.

2. Engineering Controls
Ventilation: Handle only in a certified chemical fume hood.

Dust Control: Use a static-free powder funnel to minimize dust generation. Inhalation of dust

delivers the alkylating agent directly to lung tissue.

3. Personal Protective Equipment (PPE)[4]
Respiratory: N95 or P100 respirator if dust formation is uncontrolled.

Dermal: Double-gloving is recommended.

Inner Glove: Nitrile (4 mil).

Outer Glove: Nitrile (4-8 mil) or Laminate film (Silver Shield) for prolonged handling.

Ocular: Chemical splash goggles. Face shield if handling large quantities (>100g).

Part 4: Emergency Response & Deactivation
Self-Validating Protocol: In the event of a spill, the priority is to prevent the formation of the

azetidinium ion or quench it if formed.

Spill Cleanup (Solid)
Isolate: Evacuate non-essential personnel.

PPE: Don full PPE including respiratory protection.

Containment: Cover spill with a dry absorbent pad to prevent spreading.

Removal: Sweep up carefully (avoid dust) into a sealable container.
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Decontamination: Wash the area with dilute acetic acid (5%) followed by soap and water.

Rationale: The acid ensures any residual amine remains protonated and does not cyclize on

the surface.

Spill Cleanup (Solution)
Absorb: Use vermiculite or sand.

Neutralization Warning:DO NOT use bleach or strong base to clean the spill. Bases will

activate the compound.

Disposal: Incineration is the preferred disposal method for alkylating agents.

First Aid
Skin Contact: Immediately wash with soap and copious water for 15 minutes.[5] Do not use

ethanol, as it may increase skin absorption.

Eye Contact: Rinse cautiously with water for 15 minutes.[5] Lift eyelids. Seek immediate

medical attention.

Part 5: Application Context (Synthesis Workflow)
In drug development, DMAPC-HCl is used to attach a dimethylaminopropyl side chain. The

reaction relies on the in situ generation of the azetidinium ion, usually by treating the salt with a

base (e.g., NaH, NaOH) in the presence of the nucleophile (e.g., phenothiazine).

DOT Diagram 2: Safe Synthesis Workflow
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Caption: The "Critical Control Point" marks the phase where the toxic alkylating species is

active. Engineering controls must be highest here.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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